![molecular formula C10H15N5O2S B6619042 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone CAS No. 401595-22-0](/img/structure/B6619042.png)
2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone
Overview
Description
2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone (DMPE) is an organic compound with a wide range of applications in the field of scientific research. It is a versatile compound that has been used in a variety of experiments, ranging from biochemical and physiological studies to drug development and drug delivery. DMPE has been found to have a number of advantages in laboratory experiments, including its low toxicity, low cost, and high solubility. In addition, it has a wide range of applications in the field of drug development, as it is able to form stable complexes with a variety of drugs.
Scientific Research Applications
2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone has a wide range of applications in scientific research. It has been used in a variety of biochemical and physiological studies, as it is able to form stable complexes with a variety of drugs. In addition, it has been used in drug delivery experiments, as it has been found to be a suitable vehicle for the delivery of drugs. It has also been used in the development of new drugs, as it has been found to have a good solubility in a variety of solvents. Finally, it has been used in the development of new drug delivery systems, as it has been found to be a suitable vehicle for the delivery of drugs.
Mechanism of Action
The mechanism of action of 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone is not fully understood. However, it is known that this compound is able to form stable complexes with a variety of drugs, which allows for the efficient delivery of the drugs to their target sites. In addition, this compound is able to form stable complexes with a variety of drugs, which allows for the efficient delivery of the drugs to their target sites.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been found to have a number of beneficial effects, including the ability to increase the solubility of drugs, reduce drug toxicity, and increase drug efficacy. In addition, this compound has been found to have a number of beneficial effects on the body, including the ability to reduce inflammation, improve wound healing, and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone in laboratory experiments include its low toxicity, low cost, and high solubility. In addition, it has a wide range of applications in the field of drug development, as it is able to form stable complexes with a variety of drugs. The main limitation of using this compound in laboratory experiments is its low stability, which can lead to the degradation of the compound over time.
Future Directions
The future directions for the use of 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone in scientific research are numerous. One potential direction is the development of new drug delivery systems, as this compound has been found to be a suitable vehicle for the delivery of drugs. Additionally, further research could be done on the biochemical and physiological effects of this compound, as well as its ability to form stable complexes with a variety of drugs. Further research could also be done on the potential applications of this compound in the field of drug development, as well as its potential use in the development of new drugs. Finally, further research could be done on the potential applications of this compound in the field of biotechnology, as it has been found to have a number of beneficial effects on the body.
Synthesis Methods
2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone can be synthesized by a variety of methods. The most common method is the reaction of 4,6-diamino-2-pyrimidinethiol (DAPT) with 4-morpholineethanol (MEE). This reaction is typically carried out in an aqueous solution at a pH of 8-9, and yields this compound in high yields. Other methods of synthesis include the reaction of DAPT with 4-morpholineethanol in the presence of an acid catalyst, and the reaction of DAPT with 4-morpholineethanol in an organic solvent such as ethanol.
Properties
IUPAC Name |
2-(4,6-diaminopyrimidin-2-yl)sulfanyl-1-morpholin-4-ylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O2S/c11-7-5-8(12)14-10(13-7)18-6-9(16)15-1-3-17-4-2-15/h5H,1-4,6H2,(H4,11,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEXFEZWKQHIOHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CSC2=NC(=CC(=N2)N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201182087 | |
Record name | 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201182087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
401595-22-0 | |
Record name | 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=401595-22-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(4,6-Diamino-2-pyrimidinyl)thio]-1-(4-morpholinyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201182087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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